Cas no 1220038-95-8 (N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride)

• Product Name: N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride
• CAS No: 1220038-95-8
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• CID: 4688567
• Update Time: 2025-08-04

N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-2-(METHYLAMINO)-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)ACETAMIDE HYDROCHLORIDE
• N-Methyl-2-(methylamino)-N-((tetrahydro-2H-pyran-4-yl)methyl)acetamide hydrochloride
• N-methyl-2-(methylamino)-N-(oxan-4-ylmethyl)acetamide hydrochloride
• N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride

• Inchi： 1S/C10H20N2O2.ClH/c1-11-7-10(13)12(2)8-9-3-5-14-6-4-9;/h9,11H,3-8H2,1-2H3;1H
• InChI Key： ASUHWONYFZTXGB-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CN(C)C(CNC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride

N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1220038-95-8 represents a fascinating molecule in the realm of chemical biology, specifically characterized by its unique structural and functional attributes. This compound, formally known as N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride, has garnered significant attention due to its potential applications in pharmaceutical research and development. The intricate architecture of this molecule, featuring a tetrahydropyran ring and multiple functional groups, positions it as a promising candidate for further exploration in drug discovery and molecular interactions.

In recent years, the field of chemical biology has witnessed remarkable advancements, particularly in the design and synthesis of novel compounds that exhibit targeted biological activities. The structure of N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride incorporates elements that are known to interact favorably with biological targets, making it a subject of intense interest for researchers. The presence of a methylamino group and a tetrahydropyran moiety contributes to its versatility, enabling various modifications that could enhance its pharmacological properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are pivotal in numerous biological pathways, and small molecules that can influence their function are highly sought after in drug development. The tetrahydropyran ring, in particular, is known for its ability to stabilize certain conformations, which could be leveraged to enhance binding affinity to enzyme active sites. This feature makes N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride an attractive scaffold for designing inhibitors or activators of specific enzymatic targets.

Moreover, the compound's hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications. Improved solubility often translates to better absorption and distribution within the body, thereby increasing the efficacy of therapeutic agents. This characteristic is particularly relevant in the context of oral medications, where bioavailability plays a crucial role in determining dosing regimens and treatment outcomes.

Recent studies have begun to explore the pharmacological profile of derivatives related to N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride. Researchers have been investigating its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activities. For instance, modifications to the tetrahydropyran ring have shown promise in altering binding interactions with specific proteins, leading to the development of novel compounds with therapeutic potential.

The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process for such compounds. These methodologies allow researchers to predict and validate the interactions between N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride and biological targets with unprecedented precision. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods, making drug discovery more efficient and targeted.

In conclusion, N-Methyl-2-(methylamino)-N-(tetrahydro-2H-pyran-4-ylmethyl)acetamide hydrochloride represents a significant advancement in chemical biology, offering a versatile scaffold for developing novel therapeutic agents. Its unique structural features and potential applications in modulating enzyme activity make it a valuable compound for ongoing research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of medicine.